Cas no 881676-28-4 (1H-Pyrrole-3-carboxaldehyde, 5-bromo-4-methyl-1-(phenylsulfonyl)-)

• Product Name: 1H-Pyrrole-3-carboxaldehyde, 5-bromo-4-methyl-1-(phenylsulfonyl)-
• CAS No: 881676-28-4
• MF: C₁₂H₁₀BrNO₃S
• MW: 328.181701183319
• CID: 1919506
• PubChem ID: 86232734
• Update Time: 2025-04-21

1H-Pyrrole-3-carboxaldehyde, 5-bromo-4-methyl-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxaldehyde, 5-bromo-4-methyl-1-(phenylsulfonyl)-
• 5-bromo-4-methyl-1-(phenylsulfonyl)-1H-pyrrole-3-carbaldehyde
• SCHEMBL1156223
• PDQKTVNAUOMICH-UHFFFAOYSA-N
• 881676-28-4
• DB-219400

• Inchi： 1S/C12H10BrNO3S/c1-9-10(8-15)7-14(12(9)13)18(16,17)11-5-3-2-4-6-11/h2-8H,1H3
• InChI Key： PDQKTVNAUOMICH-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(C=O)=CN1S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 326.95648Da
• Monoisotopic Mass: 326.95648Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides